Ethyl 2-({[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}(methyl)amino)-2-methylpropanoate

• IUPAC Name: ethyl 2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]-2-methylpropanoate
• InChI: InChI=1S/C17H29N3O3/c1-6-23-15(22)16(2,3)19(4)12-14(21)20(5)17(13-18)10-8-7-9-11-17/h6-12H2,1-5H3
• InChI Key: GHGHLJGIPKDMOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)N(C)CC(=O)N(C)C1(CCCCC1)C#N
• Molecular Formula: C17H29N3O3
• Molecular Weight: 323.4 g/mol

Description

This compound is a type of carbamate, which is an organic compound derived from carbamic acid. It contains a cyclohexyl group, which is a cycloalkane with a molecular formula C6H11, and a nitrile group, which is an organic compound that has a −C≡N functional group.

Molecular Structure Analysis

The compound contains a six-membered cyclohexyl ring. It also has a carbamate group, a nitrile group, and several methyl and ethyl groups attached to it. The exact structure would depend on the positions of these groups on the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all affect its properties.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some carbamates are used as pesticides and work by inhibiting acetylcholinesterase in insects.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its potential uses in medicine, agriculture, or other fields.